Cas no 1250535-53-5 (ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate
• CAS No: 1250535-53-5
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 4581645
• Update Time: 2025-07-02

ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate

• Inchi： 1S/C10H11N3O3/c1-3-15-10(14)8-9(16-6-11-8)7-4-12-13(2)5-7/h4-6H,3H2,1-2H3
• InChI Key： OPJUWCGAXPPJIM-UHFFFAOYSA-N
• SMILES： O1C(C2=CN(C)N=C2)=C(C(OCC)=O)N=C1

Additional information on ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate

Research Brief on Ethyl 5-(1-Methyl-1H-Pyrazol-4-yl)-1,3-Oxazole-4-Carboxylate (CAS: 1250535-53-5)

Ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate (CAS: 1250535-53-5) is a heterocyclic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and medicinal chemistry. This compound features a unique structural motif combining pyrazole and oxazole rings, which are known for their bioactivity and versatility in drug design. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising scaffold for the development of novel therapeutic agents.

In the context of synthetic chemistry, ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate serves as a key intermediate in the preparation of more complex molecules. Its synthesis typically involves multi-step reactions, including cyclization and esterification, with recent advancements focusing on optimizing yield and purity. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to characterize its structure and confirm its identity. These efforts are critical for ensuring reproducibility and scalability in industrial applications.

From a pharmacological perspective, preliminary studies suggest that this compound exhibits moderate bioactivity against certain enzymatic targets, including kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. Its mechanism of action is believed to involve competitive inhibition or allosteric modulation, although further in vitro and in vivo studies are required to elucidate its precise interactions. The presence of both pyrazole and oxazole moieties may contribute to its binding affinity and selectivity, making it a valuable template for structure-activity relationship (SAR) studies.

Recent publications have also highlighted the potential of ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate in combinatorial chemistry and high-throughput screening campaigns. Its modular structure allows for facile derivatization, enabling the generation of diverse compound libraries for biological evaluation. Computational modeling and docking studies have further supported its utility in virtual screening, identifying potential lead compounds for drug development. These approaches are particularly relevant in the era of precision medicine, where tailored therapies are increasingly sought after.

Despite its promise, challenges remain in the development of ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate-based therapeutics. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through systematic optimization. Current research is exploring prodrug strategies and formulation techniques to enhance its pharmacokinetic profile. Collaborative efforts between academia and industry are essential to accelerate its translation from bench to bedside.

In conclusion, ethyl 5-(1-methyl-1H-pyrazol-4-yl)-1,3-oxazole-4-carboxylate represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications underscore the importance of heterocyclic compounds in modern drug discovery. Future research should focus on expanding its therapeutic potential while addressing the inherent challenges of drug development. This compound, with its unique structural features and bioactivity, holds considerable promise for advancing the field of medicinal chemistry.